Cas no 2551118-50-2 (2-azaspiro3.4octan-5-one, trifluoroacetic acid)

• Product Name: 2-azaspiro3.4octan-5-one, trifluoroacetic acid
• CAS No: 2551118-50-2
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• MDL: MFCD32874910
• CID: 5656544
• PubChem ID: 155822359
• Update Time: 2025-06-08

2-azaspiro3.4octan-5-one, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2551118-50-2
• 2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid
• EN300-27692342
• 2-azaspiro[3.4]octan-5-one; trifluoroacetic acid
• 2-azaspiro3.4octan-5-one, trifluoroacetic acid

• MDL： MFCD32874910
• Inchi： 1S/C7H11NO.C2HF3O2/c9-6-2-1-3-7(6)4-8-5-7;3-2(4,5)1(6)7/h8H,1-5H2;(H,6,7)
• InChI Key： XJXRTJFPJAFGJD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1CCCC21CNC2

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-azaspiro3.4octan-5-one, trifluoroacetic acid

Comprehensive Overview of 2-Azaspiro[3.4]octan-5-one, Trifluoroacetic Acid (CAS No. 2551118-50-2)

The compound 2-azaspiro[3.4]octan-5-one, trifluoroacetic acid (CAS No. 2551118-50-2) is a specialized organic molecule with a unique spirocyclic structure, combining a nitrogen-containing heterocycle (2-azaspiro) and a ketone functional group. Its molecular framework, characterized by the spiro[3.4]octane core, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of trifluoroacetic acid (TFA) in its salt form further enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for spirocyclic compounds like 2-azaspiro[3.4]octan-5-one has surged, driven by their applications in drug discovery. Researchers are particularly interested in their role as scaffolds for kinase inhibitors and GPCR modulators, which are critical targets in oncology and neurological disorders. The compound's rigid three-dimensional structure offers advantages in improving binding affinity and selectivity, addressing challenges in modern medicinal chemistry such as drug resistance and off-target effects.

From a synthetic perspective, the preparation of CAS No. 2551118-50-2 often involves multi-step organic transformations, including ring-closing metathesis or intramolecular cyclization reactions. Its trifluoroacetate salt form is particularly valuable for purification and storage stability. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity, ensuring compliance with industry standards for high-value intermediates.

The compound's relevance extends to green chemistry initiatives, where its efficient synthesis aligns with efforts to reduce waste and energy consumption. Innovations such as flow chemistry and catalytic asymmetric synthesis have been explored to optimize its production. Additionally, its potential in peptide mimetics and proteolysis-targeting chimeras (PROTACs) highlights its versatility in addressing undruggable targets, a hot topic in biomedical research.

For researchers sourcing 2-azaspiro[3.4]octan-5-one, trifluoroacetic acid, key considerations include supplier reliability, batch-to-batch consistency, and regulatory compliance. The compound is often listed under categories like pharmaceutical intermediates or custom synthesis in chemical databases. Its patent landscape reveals applications in therapies for neurodegenerative diseases and metabolic disorders, reflecting its cross-disciplinary utility.

In summary, CAS No. 2551118-50-2 represents a promising tool for advancing precision medicine and sustainable chemistry. Its structural features and functional groups position it at the intersection of innovative drug design and process optimization, making it a subject of ongoing investigation in both academic and industrial settings.